Cas no 1806991-32-1 (6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1806991-32-1
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4884638
• Update Time: 2025-06-08

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-2-3-1-4(6(10)11)5(8(14)15)7(12)13-3/h1,6H,2H2,(H,14,15)
• InChI Key： HERKINRBQMSVBV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C(=O)O)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

Comprehensive Overview of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1806991-32-1)

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1806991-32-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique bromomethyl and difluoromethyl functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations, aligning with current trends in sustainable chemistry and green synthesis.

The structural complexity of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid makes it a valuable intermediate in the synthesis of bioactive molecules. Its fluorine-rich architecture is particularly appealing for designing compounds with improved metabolic stability and membrane permeability, addressing key challenges in medicinal chemistry. Recent studies highlight the growing demand for fluorinated building blocks like this compound, driven by the pharmaceutical industry's focus on targeted therapies and precision medicine. Additionally, its role in agrochemical innovation is underscored by the need for environmentally friendly pesticides with reduced ecological impact.

From a synthetic perspective, CAS No. 1806991-32-1 offers versatility in cross-coupling reactions and nucleophilic substitutions, owing to its reactive bromomethyl moiety. This property is frequently explored in click chemistry and late-stage functionalization strategies, which are pivotal in modern high-throughput screening workflows. The compound's carboxylic acid group further enables facile derivatization into esters, amides, or other conjugates, expanding its utility in combinatorial chemistry libraries. Such features resonate with the increasing interest in fragment-based drug design and molecular diversification techniques.

In the context of material science, 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has garnered attention for its potential in designing advanced functional materials. Its ability to act as a ligand precursor or polymer modifier aligns with innovations in smart coatings and electronic materials. This interdisciplinary relevance bridges gaps between organic synthesis and nanotechnology, addressing trending topics like energy storage and flexible electronics. Researchers often inquire about its structure-activity relationships (SAR) to optimize performance in these applications.

Quality and safety are paramount when handling CAS No. 1806991-32-1. Reputable suppliers emphasize high-purity synthesis and rigorous analytical validation (e.g., HPLC, NMR) to ensure consistency for critical research. The compound's stability under various conditions is a common query among users, particularly regarding storage recommendations and solvent compatibility. These practical considerations are essential for maintaining its integrity in long-term studies or scale-up processes.

In summary, 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid represents a cutting-edge tool for scientists tackling challenges in life sciences and advanced materials. Its multifaceted applications—from small-molecule therapeutics to functional polymers—reflect the convergence of chemistry with global priorities like healthcare sustainability and technological innovation. As research evolves, this compound is poised to remain a focal point in discussions about molecular design and synthetic efficiency.